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Compound of Interest

Compound Name: Magnesium myristate

Cat. No.: B1582459

Magnesium Myristate: A Comprehensive
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the fundamental physicochemical
properties of magnesium myristate. It is intended to serve as a foundational resource for
professionals in research and development, particularly within the pharmaceutical and cosmetic
industries. This document presents key data in a structured format and outlines a
representative experimental protocol for its characterization.

Core Physicochemical Data

Magnesium myristate is the magnesium salt of myristic acid, a saturated fatty acid. It is
formed by the reaction of two myristate anions with a single magnesium cation. This structure
dictates its chemical and physical properties, which are summarized below.
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Property Value Source
Molecular Formula C2sH54MgOa [1112113114]
Accurate Mass (Exact Mass) 478.3872519 Da [1][5][6]
Molecular Weight (Molar Mass) ~479.0 g/mol [11[4]5][6]
IUPAC Name magnesium [1]

bis(tetradecanoate)

Magnesium tetradecanoate,
Synonyms o : [1](2]
Myristic acid, magnesium salt

CAS Number 4086-70-8 [1112114]

Appearance White to off-white fine powder [21[3114]

Experimental Protocols
Determination of Accurate Mass by Mass Spectrometry

A powerful analytical technique to confirm the identity and purity of magnesium myristate is
mass spectrometry.[4] This method allows for the precise determination of the compound's
molecular mass.

Objective: To verify the exact molecular mass of a magnesium myristate sample.
Methodology:

o Sample Preparation: A dilute solution of magnesium myristate is prepared in a suitable
organic solvent, such as a mixture of chloroform and methanol. The choice of solvent should
ensure complete dissolution of the sample.

 Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap mass analyzer, is used. These instruments are capable of providing high mass
accuracy.

« lonization: Electrospray ionization (ESI) is a common and suitable technique for this type of
compound. The sample solution is introduced into the ESI source, where it is nebulized and
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ionized.

e Mass Analysis: The ions are then transferred into the mass analyzer, where their mass-to-
charge ratio (m/z) is measured. For magnesium myristate, the primary ion of interest would
be the intact molecule or a related adduct.

o Data Acquisition and Analysis: The mass spectrum is acquired over a relevant m/z range.
The data is then processed to identify the peak corresponding to magnesium myristate and
determine its exact mass. This experimental mass is then compared to the theoretical exact
mass calculated from the molecular formula (478.3872519 Da).

Logical Relationships

The formation of magnesium myristate from its constituent components can be represented
as a straightforward chemical reaction. This relationship is visualized in the following diagram.
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Caption: Formation of Magnesium Myristate from its reactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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